(1R,5S,6R)-2,2-Difluorobicyclo[3.1.0]hexan-6-amine;hydrochloride

• IUPAC Name: (1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine;hydrochloride
• InChI: InChI=1S/C6H9F2N.ClH/c7-6(8)2-1-3-4(6)5(3)9;/h3-5H,1-2,9H2;1H/t3-,4+,5+;/m0./s1
• InChI Key: PLEFYFCBMNLBRA-UJPDDDSFSA-N
• Canonical SMILES: C1CC(C2C1C2N)(F)F.Cl
• Isomeric SMILES: C1CC([C@@H]2[C@H]1[C@H]2N)(F)F.Cl
• Molecular Formula: C6H10ClF2N
• Molecular Weight: 169.60 g/mol
• CAS RN: 2375249-40-2

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, an efficient synthesis of “1R,5S-Bicyclo[3.1.0]hexan-2-one” from “®-1,2-epoxyhex-5-ene” has been reported. This process involves the development of a catalytic intramolecular cyclopropanation of “®-1,2-epoxyhex-5-ene”, which gives the key homochiral bicycle [3.1.0]hexan-1-ol. This intermediate is then oxidized to the desired ketone.

Scientific Research Applications

Synthesis and Chemical Reactions

(Bell et al., 1993) explored the preparation and reactivity of nitrogen compounds containing fluorine, which are precursors for various organic syntheses. The study demonstrates the versatility of fluorinated compounds in synthesizing complex molecules, potentially including derivatives of "(1R,5S,6R)-2,2-Difluorobicyclo[3.1.0]hexan-6-amine;hydrochloride."(Barlow et al., 1973) investigated hexafluorobicyclo[2.2.0]hexa-2,5-diene derivatives as dipolarophiles, which might share chemical behavior similarities with the compound due to the presence of fluorine atoms and a bicyclic structure.

Materials Science and Polymer Research

(Guo et al., 2009) focused on amine groups-functionalized polyfluorene derivatives for optoelectronic applications. The research highlights the potential of incorporating fluorinated amines into polymers for improved photophysical properties, suggesting a similar applicability for "this compound" in developing novel materials.